Cas no 1261960-94-4 (3-Amino-5-(2-formylphenyl)benzoic acid)

• Product Name: 3-Amino-5-(2-formylphenyl)benzoic acid
• CAS No: 1261960-94-4
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD18319174
• CID: 2766212
• PubChem ID: 53225105
• Update Time: 2025-10-29

3-Amino-5-(2-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(2-formylphenyl)benzoic acid, 95%
• SCHEMBL2559536
• DTXSID50688837
• 1261960-94-4
• 3-AMINO-5-(2-FORMYLPHENYL)BENZOIC ACID
• MFCD18319174
• 5-Amino-2'-formyl[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-(2-formylphenyl)benzoic acid

• MDL： MFCD18319174
• Inchi： 1S/C14H11NO3/c15-12-6-10(5-11(7-12)14(17)18)13-4-2-1-3-9(13)8-16/h1-8H,15H2,(H,17,18)
• InChI Key： UYKDJFHCBYYYAJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(=C1)C1C=CC=CC=1C=O)N)=O

Computed Properties

• Exact Mass: 241.07389321Da
• Monoisotopic Mass: 241.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-Amino-5-(2-formylphenyl)benzoic acid

Recent Advances in the Study of 3-Amino-5-(2-formylphenyl)benzoic acid (CAS: 1261960-94-4)

3-Amino-5-(2-formylphenyl)benzoic acid (CAS: 1261960-94-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including an amino group and a formylphenyl moiety, has been the subject of recent studies aimed at exploring its biological activities and therapeutic potential.

Recent research has focused on the synthesis and optimization of 3-Amino-5-(2-formylphenyl)benzoic acid to enhance its bioavailability and pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the formylphenyl group could significantly improve the compound's binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 3-Amino-5-(2-formylphenyl)benzoic acid could serve as a promising scaffold for the development of novel kinase inhibitors or GPCR modulators.

In addition to its potential as a therapeutic agent, 3-Amino-5-(2-formylphenyl)benzoic acid has also been investigated for its role in chemical biology tools. A recent study in ACS Chemical Biology (2024) highlighted its utility as a versatile building block for the synthesis of fluorescent probes and bioconjugates. The compound's reactive amino and formyl groups allow for facile conjugation with other molecules, enabling the creation of probes for imaging and diagnostic applications.

Furthermore, computational studies have been employed to predict the pharmacokinetic and toxicological profiles of 3-Amino-5-(2-formylphenyl)benzoic acid. Molecular docking simulations and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analyses have provided insights into its potential as a drug candidate. These studies indicate that the compound exhibits favorable drug-like properties, with moderate solubility and low predicted toxicity, making it a viable candidate for further preclinical evaluation.

Despite these promising findings, challenges remain in the development of 3-Amino-5-(2-formylphenyl)benzoic acid as a therapeutic agent. Issues such as metabolic stability and in vivo efficacy need to be addressed through further experimental studies. Ongoing research is focused on optimizing the compound's structure to overcome these limitations and enhance its therapeutic potential.

In conclusion, 3-Amino-5-(2-formylphenyl)benzoic acid (CAS: 1261960-94-4) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for drug discovery and chemical biology. Continued research efforts are expected to uncover new insights into its biological activities and therapeutic potential, paving the way for its future development as a novel therapeutic agent or chemical probe.